Cas no 198226-57-2 (3-(4-Methoxybenzyl)pentan-3-ol)

• Product Name: 3-(4-Methoxybenzyl)pentan-3-ol
• CAS No: 198226-57-2
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 2113139
• Update Time: 2023-08-04

3-(4-Methoxybenzyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxybenzyl)pentan-3-ol
• AHWUJTMIKBJGKS-UHFFFAOYSA-N
• 1,1-diethyl-2-(4-methoxyphenyl)ethanol
• 3-(4-Methoxybenzyl)pentan-3-ol

• Inchi： 1S/C13H20O2/c1-4-13(14,5-2)10-11-6-8-12(15-3)9-7-11/h6-9,14H,4-5,10H2,1-3H3
• InChI Key： AHWUJTMIKBJGKS-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 167
• Topological Polar Surface Area: 29.5